Cas no 467-62-9 (Pararosaniline Base)

Pararosaniline Base structure
Pararosaniline Base structure
Product Name:Pararosaniline Base
CAS No:467-62-9
MF:C19H19N3O
MW:305.373664140701
MDL:MFCD00036222
CID:330433
PubChem ID:10084
Update Time:2025-04-19

Pararosaniline Base Chemical and Physical Properties

Names and Identifiers

    • Pararosaniline
    • Pararosaniline Base
    • Pararosanilinebase10GR
    • Pararosanilinebase50GR
    • tris(4-aminophenyl)methanol
    • 4,4',4''-triaminotrityl alcohol
    • CI 42500
    • Tris(p-aminophenyl)methanol
    • Benzenemethanol, 4-amino-.alpha.,.alpha.-bis(4-aminophenyl)-
    • 5YB58864V4
    • tris(4-aminophenyl)methan-1-ol
    • Fuchsin dye base
    • Parafuchsin carbinol
    • Tris (4-aminophenyl) carbinol
    • Methanol, tris(4-aminophenyl)-
    • 4,4',4''-Triaminotriphenylcarbinol
    • Benzenemethanol, 4-amino-alpha,alpha-bis(4-aminophenyl)-
    • KSC589K6J
    • Tris
    • Pararosaniline Base, crystalline
    • HSDB 6128
    • KRVRUAYUNOQMOV-UHFFFAOYSA-N
    • NS00031634
    • CHEMBL119866
    • AKOS024282610
    • DTXSID7060049
    • P0021
    • CS-0199432
    • Pararosaniline Base, Dye content 95 %
    • EN300-323064
    • FT-0689098
    • D78473
    • SY052067
    • AS-56029
    • SCHEMBL301882
    • 25620-78-4
    • EINECS 207-395-0
    • TRIS(P-AMINOPHENYL)METHANOL [HSDB]
    • Tris(4-aminophenyl)methanol #
    • Q27263046
    • MFCD00036222
    • METHANOL, TRIS(P-AMINOPHENYL)-
    • tris-(4-aminophenyl)methanol
    • Z2574927324
    • BENZENAMINE,4-[(4-AMINOPHENYL)(4-IMINO-2,5-CYCLOHEXADIEN-1-YLIDENE)METHYL]-, CONJUGATE ACID(1:1)
    • UNII-5YB58864V4
    • 467-62-9
    • Ci42500
    • DTXCID9040502
    • Parafuchsin Carbinol; 4-Amino-a,a-bis(4-aminophenyl)benzenemethanol; Tris(4-aminophenyl)methanol; Tris(p-aminophenyl)methanol
    • Methanol, tris(4aminophenyl)
    • STL483083
    • triphenylcarbinol, 4,4',4''-triamino-
    • Benzenemethanol, 4aminoalpha,alphabis(4aminophenyl)
    • 4,4',4''Triaminotriphenylcarbinol
    • HY-W140934
    • Tris (4aminophenyl) carbinol
    • MDL: MFCD00036222
    • Inchi: 1S/C19H19N3O/c20-16-7-1-13(2-8-16)19(23,14-3-9-17(21)10-4-14)15-5-11-18(22)12-6-15/h1-12,23H,20-22H2
    • InChI Key: KRVRUAYUNOQMOV-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 305.15297
  • Monoisotopic Mass: 305.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 98.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2870
  • Melting Point: 205 ºC
  • Boiling Point: 598.9 °C at 760 mmHg
  • Flash Point: 316 °C
  • PSA: 98.29
  • LogP: 4.46100
  • Solubility: Not determined
  • Color index: 42500

Pararosaniline Base Security Information

  • Symbol: GHS08
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H351
  • Warning Statement: P281
  • WGK Germany:3
  • Hazard Category Code: R40
  • Safety Instruction: S36/37
  • Hazardous Material Identification: Xn

Pararosaniline Base Pricemore >>

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